Cas no 1060285-54-2 (2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide)

• Product Name: 2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide
• CAS No: 1060285-54-2
• MF: C₁₇H₁₇FN₂O₂
• MW: 300.327487707138
• CID: 6377814
• PubChem ID: 25862765
• Update Time: 2025-05-19

2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide
• 2-[4-[[2-(4-fluorophenyl)acetyl]amino]phenyl]-N-methylacetamide
• 1060285-54-2
• F5097-1250
• 2-(4-fluorophenyl)-N-(4-(2-(methylamino)-2-oxoethyl)phenyl)acetamide
• AKOS008580957

• Inchi： 1S/C17H17FN2O2/c1-19-16(21)10-13-4-8-15(9-5-13)20-17(22)11-12-2-6-14(18)7-3-12/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key： QXQMQKNBACBJBD-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CC1=CC=C(NC(CC2=CC=C(F)C=C2)=O)C=C1

Computed Properties

• Exact Mass: 300.12740595g/mol
• Monoisotopic Mass: 300.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide

Comprehensive Overview of 2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide (CAS No. 1060285-54-2)

2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide (CAS No. 1060285-54-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and therapeutic interventions. Researchers are particularly interested in its pharmacological properties and its role as a potential bioactive molecule.

The molecular formula of 2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide includes a fluorophenyl group, which is known to enhance the compound's stability and bioavailability. This feature makes it a valuable candidate for medicinal chemistry applications. The presence of the acetamido and N-methylacetamide moieties further contributes to its reactivity and interaction with biological targets, making it a subject of interest in drug discovery.

In recent years, the demand for fluorinated compounds like 2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in the development of new therapeutic agents, especially for conditions requiring targeted drug delivery. The compound's potential to act as a kinase inhibitor or receptor modulator has also been a focal point in preclinical studies.

From a synthetic perspective, 2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide is typically synthesized through multi-step organic reactions, including amide coupling and fluorination processes. The purity and yield of the compound are crucial for its application in high-throughput screening and structure-activity relationship (SAR) studies. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure its structural integrity.

The compound's relevance extends to cancer research, where its potential to interfere with cellular signaling pathways is being investigated. Given the rising global focus on precision medicine, 2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide is being studied for its ability to target specific oncogenic proteins. This aligns with the growing trend of personalized therapeutics and the search for next-generation oncology drugs.

Another area of interest is the compound's potential application in neurodegenerative diseases. With an increasing aging population and the prevalence of conditions like Alzheimer's and Parkinson's, researchers are exploring fluorinated acetamide derivatives for their neuroprotective effects. The compound's ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) drug development.

In the context of green chemistry, the synthesis and application of 2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide are being optimized to minimize environmental impact. Sustainable practices such as catalytic fluorination and solvent-free reactions are being explored to align with global sustainability goals. This reflects the broader shift toward eco-friendly pharmaceutical manufacturing.

Market dynamics indicate a growing demand for specialty chemicals like 2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide, driven by advancements in biopharmaceuticals and contract research organizations (CROs). The compound's niche applications in high-value drug intermediates position it as a critical component in the life sciences supply chain. Its commercial availability is often tailored to meet the needs of research institutions and pharmaceutical companies.

For researchers seeking detailed information on 2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide, key questions often revolve around its synthetic routes, physicochemical properties, and biological activity. Common search queries include "CAS No. 1060285-54-2 supplier," "fluorophenyl acetamide derivatives uses," and "N-methylacetamide in drug discovery." Addressing these queries enhances the compound's visibility in scientific databases and search engine results.

In summary, 2-{4-[2-(4-fluorophenyl)acetamido]phenyl}-N-methylacetamide (CAS No. 1060285-54-2) represents a versatile and highly studied compound in modern chemistry and pharmacology. Its applications span drug development, cancer research, and neurodegenerative disease studies, making it a focal point for innovation. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing therapeutic science and molecular medicine.